Cas no 2171976-87-5 ({4-azaspirobicyclo2.2.2octane-2,3'-oxolane-2'-yl}methanesulfonamide)

• Product Name: {4-azaspirobicyclo2.2.2octane-2,3'-oxolane-2'-yl}methanesulfonamide
• CAS No: 2171976-87-5
• MF: C₁₁H₂₀N₂O₃S
• MW: 260.353101730347
• CID: 6421967
• PubChem ID: 165529009
• Update Time: 2025-10-20

{4-azaspirobicyclo2.2.2octane-2,3'-oxolane-2'-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {4-azaspirobicyclo2.2.2octane-2,3'-oxolane-2'-yl}methanesulfonamide
• {4-azaspiro[bicyclo[2.2.2]octane-2,3'-oxolane]-2'-yl}methanesulfonamide
• 2171976-87-5
• EN300-1478854

• Inchi： 1S/C11H20N2O3S/c12-17(14,15)7-10-11(3-6-16-10)8-13-4-1-9(11)2-5-13/h9-10H,1-8H2,(H2,12,14,15)
• InChI Key： FCWKIKXWXYOWMW-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CN1CCC2CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 260.11946368g/mol
• Monoisotopic Mass: 260.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81Ų

Additional information on {4-azaspirobicyclo2.2.2octane-2,3'-oxolane-2'-yl}methanesulfonamide

Recent Advances in the Study of {4-azaspirobicyclo[2.2.2]octane-2,3'-oxolane-2'-yl}methanesulfonamide (CAS: 2171976-87-5)

The compound {4-azaspirobicyclo[2.2.2]octane-2,3'-oxolane-2'-yl}methanesulfonamide (CAS: 2171976-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological properties. The spirobicyclic scaffold of this molecule provides a rigid framework that can enhance binding affinity and selectivity towards biological targets. Researchers have explored its utility in the development of central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier (BBB).

One of the most promising aspects of {4-azaspirobicyclo[2.2.2]octane-2,3'-oxolane-2'-yl}methanesulfonamide is its potential as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for GABA_A and NMDA receptors, suggesting possible applications in the treatment of neurological disorders such as epilepsy and anxiety. Additionally, its sulfonamide moiety has been linked to anti-inflammatory properties, opening avenues for research in autoimmune diseases.

The synthesis of this compound has also been a focal point of recent research. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for large-scale production. The study emphasized the use of green chemistry principles, reducing the environmental impact of the synthesis process.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, {4-azaspirobicyclo[2.2.2]octane-2,3'-oxolane-2'-yl}methanesulfonamide represents a promising candidate for further drug development. Its versatile scaffold and multifaceted biological activities position it as a valuable tool in the quest for novel therapeutics. Future studies should focus on in vivo validation and the exploration of its full therapeutic potential.